N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine

• Molecular Formula: C16H11NO6S
• Molecular Weight: 345.3 g/mol
• IUPAC Name: 2-[(9,10-dioxoanthracen-2-yl)sulfonylamino]acetic acid
• InChI: InChI=1S/C16H11NO6S/c18-14(19)8-17-24(22,23)9-5-6-12-13(7-9)16(21)11-4-2-1-3-10(11)15(12)20/h1-7,17H,8H2,(H,18,19)
• InChI Key: DURRDEYKNKAQFB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)S(=O)(=O)NCC(=O)O

Description

N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine, also known as NSG, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. NSG is a sulfonamide-based compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has been shown to inhibit the activity of enzymes that are involved in various biological processes, including DNA replication and protein synthesis. N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of enzyme activity. N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine is its potential as a versatile chemical compound with various applications in different fields. However, one limitation of N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine, including the development of more efficient synthesis methods, the study of its potential as a fluorescent probe for detecting pollutants in water, and the investigation of its potential as a therapeutic agent for various diseases. Further studies are also needed to determine the optimal conditions for using N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine in lab experiments and to explore its potential advantages and limitations in different fields.

Synthesis Methods

N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine can be synthesized through various methods, including the reaction of anthraquinone with chlorosulfonic acid, followed by the addition of glycine. Another method involves the reaction of anthraquinone with sulfuric acid, followed by the addition of glycine. The yield and purity of N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine can be improved by using different solvents and reaction conditions.

Scientific Research Applications

N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has also been studied for its antimicrobial properties, as it has been shown to inhibit the growth of bacteria and fungi. In materials science, N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has been studied for its potential as a dye for organic electronics. In environmental science, N-[(9,10-dioxo-9,10-dihydroanthracen-2-yl)sulfonyl]glycine has been studied for its potential as a fluorescent probe for detecting pollutants in water.